Cas no 1193-66-4 (2-Methyl-1,4-diazabicyclo[2.2.2]octane)

• Product Name: 2-Methyl-1,4-diazabicyclo[2.2.2]octane
• CAS No: 1193-66-4
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 186342
• PubChem ID: 102575
• Update Time: 2025-04-19

2-Methyl-1,4-diazabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,4-diazabicyclo[2.2.2]octane
• 1,4-Diazabicyclo[2.2.2]octane,2-methyl-
• 3-methyl-1,4-diazabicyclo[2.2.2]octane
• 2-Methyl-1,4-diazabicyclo<2.2.2>2-Methyl-1,4-diaza-bicyclo<2,2,2>octan
• EINECS 214-777-0
• methyldiazabicyclooctane
• A855120
• DTXSID30862592
• 1193-66-4
• MFCD21608233
• 1,4-Diazabicyclo[2.2.2]octane, 2-methyl-
• 2-methyl-1,4-diazabicyclo [2,2,2]octane
• SCHEMBL937542
• 1,4-Diazabicyclo(2.2.2)octane, 2-methyl-
• AKOS016007240
• 2-methyl-1,4-diaza-bicyclo[2.2.2]octane
• 2-Methyl-1,4-diazabicyclo(2.2.2)octane
• NS00041585
• EN300-7423105
• QXKMWFFBWDHDCB-UHFFFAOYSA-N
• DB-330452

• MDL： MFCD21608233
• Inchi： 1S/C7H14N2/c1-7-6-8-2-4-9(7)5-3-8/h7H,2-6H2,1H3
• InChI Key： QXKMWFFBWDHDCB-UHFFFAOYSA-N
• SMILES： N12CCN(CC1)CC2C

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Density: 1.04 g/cm3
• Boiling Point: 183.7ºC at 760 mmHg
• Flash Point: 59.2ºC
• Refractive Index: 1.544
• PSA: 6.48000
• LogP: -0.11810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines